Tantalum, carbonyl bis(eta5-cyclopentadienyl) hydride

• CAS RN: 11105-69-4
• Molecular Formula: C11H11OTa-3
• Molecular Weight: 340.15 g/mol
• IUPAC Name: carbon monoxide;cyclopenta-1,3-diene;hydride;tantalum
• InChI: InChI=1S/2C5H5.CO.Ta.H/c2*1-2-4-5-3-1;1-2;;/h2*1-5H;;;/q2*-1;;;-1
• InChI Key: BSDJRHQZMNRRTL-UHFFFAOYSA-N
• SMILES: [H-].[C-]#[O+].[CH-]1C=CC=C1.[CH-]1C=CC=C1.[Ta]
• synonyms: Tantalum, carbonyl bis(eta5-cyclopentadienyl) hydride

Description

Tantalum, carbonyl bis(eta5-cyclopentadienyl) hydride, also known as tantalum pentacarbonyl hydride, is a chemical compound that is used in various scientific research applications. It is a colorless liquid that is highly reactive and is used as a precursor for the synthesis of other tantalum compounds.

Mechanism Of Action

The mechanism of action of Tantalum, carbonyl bis(eta5-cyclopentadienyl) hydride pentacarbonyl hydride is not well understood. However, it is believed that it acts as a reducing agent and can donate electrons to other compounds. It is also believed to be involved in the formation of metal clusters, which are important in catalysis and materials science.

Biochemical And Physiological Effects

There is limited information available on the biochemical and physiological effects of Tantalum, carbonyl bis(eta5-cyclopentadienyl) hydride pentacarbonyl hydride. However, it is known to be highly toxic and can cause severe respiratory and neurological effects if inhaled. It is also known to be a skin and eye irritant.

Advantages And Limitations For Lab Experiments

The main advantage of using Tantalum, carbonyl bis(eta5-cyclopentadienyl) hydride pentacarbonyl hydride in lab experiments is its high reactivity, which makes it useful for the synthesis of other Tantalum, carbonyl bis(eta5-cyclopentadienyl) hydride compounds. However, its toxicity and high reactivity also make it difficult to handle and require special precautions to be taken when working with it.

Future Directions

There are several future directions that could be pursued in the research of Tantalum, carbonyl bis(eta5-cyclopentadienyl) hydride pentacarbonyl hydride. One possible direction is to investigate its potential use in catalysis and materials science. Another direction is to explore its use in the production of electronic devices and solar cells. Additionally, more research is needed to understand its mechanism of action and its potential toxicological effects.

Synthesis Methods

Tantalum pentacarbonyl hydride is synthesized by reacting Tantalum, carbonyl bis(eta5-cyclopentadienyl) hydride pentachloride with sodium cyclopentadienide in the presence of hydrogen gas. The reaction takes place at high temperatures and pressures and is highly exothermic. The product is then purified by distillation under reduced pressure to obtain the final product.

Scientific Research Applications

Tantalum pentacarbonyl hydride is used in various scientific research applications such as catalysis, materials science, and nanotechnology. It is used as a precursor for the synthesis of other Tantalum, carbonyl bis(eta5-cyclopentadienyl) hydride compounds, which are used in the production of electronic components, superconductors, and catalysts. It is also used in the production of thin films for electronic devices and solar cells.